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Compound of Interest

Compound Name: CHEMBL4224880

Cat. No.: B15137866 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CHEMBL4224880 is a small molecule binder of the estrogen receptor-α (ER-α), a key target in

the development of therapies for hormone-dependent cancers and other endocrine-related

disorders. Accurate quantification of CHEMBL4224880 in biological matrices is essential for

pharmacokinetic studies, drug metabolism research, and overall drug development. This

document provides detailed application notes and protocols for the quantification of

CHEMBL4224880 using High-Performance Liquid Chromatography coupled with tandem Mass

Spectrometry (HPLC-MS/MS), a highly sensitive and selective analytical technique.

Compound Details:

ChEMBL ID: CHEMBL4224880

Molecular Formula: C₂₅H₁₉FO₃S

SMILES:

FC1=CC=C2C(C(=C(CCS2)C3=CC=C(O)C=C3)C4=CC=C(/C=C/C(O)=O)C=C4)=C1

Target: Estrogen receptor-α (ER-α)[1]
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CHEMBL4224880 acts on the estrogen receptor-α. The binding of a ligand to ER-α can initiate

a cascade of signaling events, broadly categorized into genomic and non-genomic pathways,

which ultimately regulate gene expression.[2][3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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